Cas no 955403-58-4 (3-(2,3-difluorophenyl)propanal)

• Product Name: 3-(2,3-difluorophenyl)propanal
• CAS No: 955403-58-4
• MF: C₉H₈F₂O
• MW: 170.156029701233
• CID: 832801
• PubChem ID: 53434261
• Update Time: 2025-05-21

3-(2,3-difluorophenyl)propanal Chemical and Physical Properties

Names and Identifiers

• Benzenepropanal, 2,3-difluoro-
• 3-(2,3-Difluorophenyl)propanal
• SCHEMBL4846506
• AKOS011895253
• EN300-1847619
• 955403-58-4
• 2,3-Difluorobenzenepropanal
• DTXSID901310502
• 3-(2,3-difluorophenyl)propanal

• Inchi： 1S/C9H8F2O/c10-8-5-1-3-7(9(8)11)4-2-6-12/h1,3,5-6H,2,4H2
• InChI Key： MLFAXWFAEODEGU-UHFFFAOYSA-N
• SMILES： FC1C(=CC=CC=1CCC=O)F

Computed Properties

• Exact Mass: 170.05432120g/mol
• Monoisotopic Mass: 170.05432120g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 17.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 3-(2,3-difluorophenyl)propanal

Comprehensive Analysis of 3-(2,3-Difluorophenyl)propanal (CAS No. 955403-58-4): Properties, Applications, and Industry Trends

3-(2,3-Difluorophenyl)propanal (CAS No. 955403-58-4) is a fluorinated aromatic aldehyde derivative gaining significant attention in pharmaceutical and fine chemical industries. This compound, characterized by its difluorophenyl moiety and propanal chain, serves as a versatile intermediate for synthesizing bioactive molecules. Its unique molecular structure enables precise modifications, making it valuable for drug discovery and material science applications.

Recent studies highlight the growing demand for fluorinated compounds like 3-(2,3-difluorophenyl)propanal due to their enhanced metabolic stability and bioavailability. Researchers are actively exploring its role in developing kinase inhibitors and GPCR-targeted therapies, aligning with trends in personalized medicine. The compound’s CAS registry number 955403-58-4 is frequently cited in patent literature, particularly for central nervous system (CNS) drug candidates.

From a synthetic perspective, 3-(2,3-difluorophenyl)propanal is synthesized via Pd-catalyzed cross-coupling or selective oxidation methods. Its physicochemical properties—including a molecular weight of 170.16 g/mol and boiling point of 245°C—make it suitable for high-temperature reactions. Analytical techniques like HPLC and GC-MS are commonly employed for purity verification, addressing industry concerns about batch-to-batch consistency.

The compound’s relevance extends to green chemistry initiatives. Manufacturers are optimizing routes to minimize hazardous waste generation, responding to environmental regulations. This aligns with search trends for "sustainable fluorochemical synthesis" and "eco-friendly intermediates." Additionally, its application in liquid crystal materials for displays taps into the booming electronics materials market.

Quality control of CAS 955403-58-4 involves stringent impurity profiling, particularly for residual metals and isomeric contaminants. Regulatory guidelines from ICH Q3A and USP standards are critical references. Recent publications discuss novel derivatization techniques to enhance its detection sensitivity in biological matrices, addressing pharmacokinetic research needs.

Market analysts note increased procurement of 3-(2,3-difluorophenyl)propanal by CDMOs (Contract Development and Manufacturing Organizations) for orphan drug projects. Its structure-activity relationship (SAR) potential in allosteric modulator design is another hot topic, with over 200 citations in SciFinder since 2020. Storage recommendations typically suggest argon atmosphere protection to prevent aldehyde oxidation.

Emerging applications include its use as a chiral building block for asymmetric synthesis, leveraging the steric effects of fluorine atoms. Computational chemistry studies utilizing DFT calculations predict its reactivity patterns, reducing experimental trial cycles. These advancements respond to frequent search queries about "AI-driven chemical prediction" in synthetic workflows.

In summary, 3-(2,3-difluorophenyl)propanal (CAS No. 955403-58-4) represents a critical intersection of medicinal chemistry and industrial innovation. Its evolving applications underscore the importance of fluorine chemistry in addressing contemporary challenges in healthcare and advanced materials, while manufacturing improvements reflect the industry’s shift toward sustainable practices.